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Introduction

Niobium(lll) fluoride (NbFs3) is an inorganic compound of significant interest within the scientific
community due to its unique electronic and structural properties. As a member of the niobium
halide family, it presents potential applications in catalysis, materials science, and as a
precursor for the synthesis of other niobium-containing compounds. This technical guide
provides a detailed overview of the known physical and chemical properties of NbFs, including
its synthesis, crystal structure, and reactivity. The information is compiled from available
literature and theoretical data to serve as a valuable resource for professionals in research and
development.

Physical and Chemical Properties

Niobium(lll) fluoride is a blue crystalline solid.[1][2] While extensive experimental data on all its
physical properties are not readily available in the literature, a combination of experimental and
theoretical data provides a good understanding of this compound.

Table 1: Physical and Chemical Properties of Niobium(lll) Fluoride (NbFs3)
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Property

Value

Citation(s)

Formula

NbF3

[1]2]

Formula Weight

149.902 g/mol

[1](2]

Appearance Blue crystalline solid [11[2]
Color Blue [1][2]
Density 4200 kg/m 3 (4.2 g/cm?3) [1][2]
Melting Point Not experimentally determined  [1][2]
Boiling Point Not experimentally determined  [1][2]

Crystal Structure

Cubic (theoretically predicted)

[3]

Space Group

Pm-3m (theoretically

predicted)

[3]

Lattice Parameter (a)

~4.20 A (theoretically
predicted)

[3]

Solubility

Insoluble in water.

[4]

Oxidation State of Nb

+3

[1]2]

Synthesis of Niobium(lll) Fluoride

The synthesis of pure Niobium(lll) fluoride has been approached through a couple of primary
methods, although detailed experimental protocols are not extensively published.

Disproportionation of Niobium(lV) Fluoride (NbFa4)

One of the key methods for preparing NbFs is through the thermal disproportionation of
Niobium(1V) fluoride (NbF4). When heated under vacuum at temperatures above 623 K (350
°C), NbF4 decomposes to yield solid NbFs and gaseous Niobium(V) fluoride (NbFs).

Reaction: 2 NbFa(s) - NbFs(s) + NbFs(Q)
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Experimental Protocol: A detailed experimental protocol for this specific reaction is not readily
available in the reviewed literature. However, based on the principles of solid-state reactions
under vacuum, a general procedure can be outlined:

» Starting Material: High-purity Niobium(1V) fluoride (NbFa4) is required.

o Apparatus: A vacuum furnace equipped with a temperature controller and a system for
collecting the volatile product (NbFs). The reaction vessel should be made of a material inert
to fluoride compounds at high temperatures, such as a sealed niobium or platinum tube.

e Procedure: a. The NbFa4 is placed in the reaction vessel. b. The system is evacuated to a
high vacuum to remove air and moisture. c. The furnace is heated to a temperature above
350 °C. The optimal temperature and reaction time would need to be determined empirically
to ensure complete disproportionation and to facilitate the removal of the gaseous NbFs. d.
The volatile NbFs is collected in a cooled part of the apparatus, leaving behind the solid
NbFs. e. The furnace is cooled down to room temperature under vacuum before the NbFs
product is retrieved in an inert atmosphere to prevent reaction with air and moisture.

Reaction of Niobium Hydride with Hydrogen Fluoride

An earlier reported synthesis involves the reaction of niobium hydride (NbHo.7) with agueous
hydrogen fluoride (HF) at elevated temperatures.

Reaction: NbHo.7(s) + 3 HF(aq) — NbFs(s) + 2.35 Hz(Q)

Experimental Protocol: A publication from 1955 describes the preparation of NbFs by reacting
NbHo.7 with aqueous HF at 843 K (570 °C).[5] Specific details of the experimental setup are not
extensively documented in recent literature.

Chemical Reactivity and Stability

Niobium(lll) fluoride is expected to be a reactive compound, particularly towards oxygen and
moisture, which is characteristic of lower oxidation state transition metal halides.

o Reactivity with Air and Water: Niobium metal itself is protected by a thin oxide layer and does
not react with air or water under normal conditions.[2][6] However, lower valent halides like
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NbFs are generally sensitive to moisture and air. It is anticipated that NbFs would hydrolyze
in the presence of water and oxidize in the air, likely forming niobium oxides or oxyfluorides.

» Reactivity with Acids and Bases: Niobium metal is resistant to most acids at room
temperature but dissolves in hydrofluoric acid (HF).[2][6] The reactivity of NbFs with acids
and bases has not been specifically documented. It is likely to react with strong acids and
bases.

o Thermal Stability: The disproportionation of NbF4 to NbFs and NbFs above 350 °C suggests
that NbFs is thermally stable up to at least this temperature under vacuum.

Crystal Structure

While a definitive experimental crystal structure of NbFs is not widely available, theoretical
calculations based on density functional theory (DFT) from the Materials Project provide a
predicted structure.

e Crystal System: Cubic
e Space Group: Pm-3m (No. 221)
o Lattice Parameter: a=4.20 A

o Structure Description: The predicted structure is isostructural with a-Rhenium trioxide
(ReO:s). It consists of a three-dimensional network of corner-sharing NbFe octahedra. The
niobium atom is at the center of the unit cell, and the fluorine atoms are at the centers of the
edges. In this arrangement, the Nb3* ion is coordinated to six F~ ions, and each F~ ion is
linearly coordinated to two Nb3* ions.[3]

Logical Relationships in Niobium Fluoride
Chemistry

The following diagram illustrates the relationship between different niobium fluorides and a
potential synthesis pathway for NbFs.

Caption: Synthesis pathway for NbFs via disproportionation of NbFa.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.webelements.co.uk/compounds/niobium/niobium_trifluoride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1186895/
https://www.osti.gov/biblio/1192793
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Niobium(lll) fluoride is a compound with interesting, yet not fully experimentally characterized,
properties. This guide summarizes the current state of knowledge regarding its physical and
chemical characteristics. While theoretical data provides valuable insights into its structure,
further experimental investigation is required to fully elucidate its properties, such as its melting
and boiling points, and to develop detailed and optimized synthesis protocols. Such research
will be crucial for unlocking the potential applications of NbFs in various fields of science and
technology. Professionals working with this compound should exercise caution due to its likely
sensitivity to air and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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